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Compound of Interest

Compound Name: Hexadecadiene

Cat. No.: B12645532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,15-hexadecadiene. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on data clarity and experimental context.

Chemical Identity and Structure
1,15-Hexadecadiene is an organic compound classified as a diene, specifically an alkene with

two double bonds located at the terminal positions of a sixteen-carbon chain. Its structure is

fundamental to its chemical reactivity and physical characteristics.

IUPAC Name: hexadeca-1,15-diene[1]

Molecular Formula: C₁₆H₃₀[1][2][3][4]

CAS Registry Number: 21964-51-2[1][2][3][4]

Synonyms: hexadecadiene-1,15[1][2][3]

Physicochemical Properties
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The physical and chemical properties of 1,15-hexadecadiene are summarized in the tables

below. These properties are crucial for its handling, application in synthesis, and for predicting

its behavior in various systems.

Table 1: General and Physical Properties

Property Value Source

Molecular Weight 222.41 g/mol [1][2]

Density 0.789 g/mL at 20 °C [2][5][6][7][8]

Boiling Point 142-147 °C at 6 mm Hg [2][5][6][7][8]

Melting Point -14 to -12 °C [2][5][6][7][8]

Flash Point 100 °C [2][5][6][8]

Refractive Index n20/D 1.447 [2][5][7][8]

Appearance Colorless liquid [2]

Table 2: Chromatographic and Solubility Properties

Property Value Source

LogP (Octanol/Water Partition

Coefficient)
6.040 [2][9]

Kovats Retention Index

(Standard non-polar)
1577, 1581 [1][3][9]

Kovats Retention Index

(Standard polar)
1708 [1][3]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 1,15-

hexadecadiene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12645532?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_15-Hexadecadiene
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL595948.htm
https://www.chemsrc.com/en/cas/21964-51-2_604038.html
https://chemdad.com/index.php?c=article&id=10885
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0317029_EN.htm
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL595948.htm
https://www.chemsrc.com/en/cas/21964-51-2_604038.html
https://chemdad.com/index.php?c=article&id=10885
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0317029_EN.htm
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL595948.htm
https://www.chemsrc.com/en/cas/21964-51-2_604038.html
https://chemdad.com/index.php?c=article&id=10885
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0317029_EN.htm
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL595948.htm
https://www.chemsrc.com/en/cas/21964-51-2_604038.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0317029_EN.htm
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL595948.htm
https://chemdad.com/index.php?c=article&id=10885
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0317029_EN.htm
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://wap.guidechem.com/dictionary/en/21964-51-2.html
https://www.chemeo.com/cid/65-451-9/1-15-Hexadecadiene
https://pubchem.ncbi.nlm.nih.gov/compound/1_15-Hexadecadiene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C21964512&Units=SI&Mask=3FFF
https://www.chemeo.com/cid/65-451-9/1-15-Hexadecadiene
https://pubchem.ncbi.nlm.nih.gov/compound/1_15-Hexadecadiene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C21964512&Units=SI&Mask=3FFF
https://www.benchchem.com/product/b12645532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12645532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (GC-MS): The mass spectrum of 1,15-hexadecadiene shows a top peak

at m/z 55.[1] The NIST Chemistry WebBook provides mass spectral data (electron

ionization).[3][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectral data is available and

can be used for structural elucidation.[1][11]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for this compound.[1][12]

Experimental Protocols
Detailed experimental protocols are vital for the replication of scientific findings. Below is a

generalized workflow for the synthesis and analysis of 1,15-hexadecadiene.

Synthesis Workflow

A common synthetic route involves the coupling of smaller alkenyl halides. A representative

workflow is depicted below.
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General Synthesis Workflow for 1,15-Hexadecadiene

Starting Materials

Grignard Reaction

Coupling Reaction

Purification

8-Bromo-1-octene

Formation of Grignard Reagent

Magnesium

Dimerization/Coupling

Aqueous Workup

Distillation/Chromatography

1,15-Hexadecadiene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,15-hexadecadiene via a Grignard

reaction.
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Analytical Workflow

The identity and purity of synthesized 1,15-hexadecadiene can be confirmed through a

standard analytical workflow.

Analytical Workflow for 1,15-Hexadecadiene

Separation

Identification & Structure Elucidation

Data Analysis & Confirmation

Synthesized 1,15-Hexadecadiene Sample

Gas Chromatography (GC)

NMR Spectroscopy (¹H, ¹³C) IR SpectroscopyMass Spectrometry (MS)

Spectral Data Analysis

Structure Confirmation

Click to download full resolution via product page

Caption: A standard analytical workflow for the characterization of 1,15-hexadecadiene.

Reactivity and Applications
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1,15-Hexadecadiene's terminal double bonds make it a versatile building block in organic

synthesis.[2] It is primarily used as a starting material for the production of polymers,

surfactants, and pharmaceutical intermediates.[2] Its unsaturated nature provides excellent

reactivity for various chemical transformations.[2]

Biological Relevance and Drug Development
While specific signaling pathways involving 1,15-hexadecadiene are not extensively

documented in publicly available literature, related long-chain unsaturated hydrocarbons have

been investigated for their biological activities. For instance, various hexadecene derivatives

and related compounds have shown antimicrobial and anti-inflammatory properties.[13] Some

hexadecadienyl compounds are identified as components of insect sex pheromones, indicating

their role in biological signaling in certain species.[14]

The potential for 1,15-hexadecadiene and its derivatives in drug development could lie in their

hydrophobic backbone, which can be functionalized to create compounds with specific

biological targets. The diagram below illustrates a conceptual pathway from a simple diene to a

potential therapeutic agent.
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Conceptual Pathway for Drug Development

Chemical Modification

Biological Screening

1,15-Hexadecadiene

Functionalization (e.g., oxidation, halogenation)

Derivatization (e.g., esterification, amidation)

In Vitro Assays (e.g., enzyme inhibition, receptor binding)

In Vivo Models (e.g., animal studies)

Lead Compound

Drug Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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